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Frequently Asked Questions (FAQs)

Q1: What is the established IC₅₀ value for Octyl Gallate in inhibiting ATP-induced calcium

increase? A1: In PC12 cells, Octyl Gallate inhibits the ATP-induced increase in intracellular free

Ca²⁺ concentration ([Ca²⁺]ᵢ) with a calculated IC₅₀ of 2.84 µM [1].

Q2: What are the primary cellular targets through which Octyl Gallate modulates calcium

signaling? A2: Research indicates that OG acts on multiple targets to inhibit calcium influx. Key

targets include P2X receptor-mediated cation channels, P2Y receptor-induced release from

intracellular stores, and voltage-gated L-type Ca²⁺ channels that are secondarily activated [1].

Q3: Does the lipophilicity of alkyl gallates influence their inhibitory potency? A3: Yes, studies

show a positive correlation between lipophilicity and inhibitory potency. In experiments on pyruvate

carboxylation and lactate gluconeogenesis, the potency sequence was n-octyl gallate > n-pentyl

gallate > n-propyl gallate > methyl gallate, directly aligning with increasing lipophilicity of the alkyl

chain [2].

Experimental Data Summary

The table below summarizes key quantitative data on Octyl Gallate from recent studies.
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Table 1: Summary of Octyl Gallate's Bioactive Properties

Assay/Model
Reported IC₅₀ /
Effective
Concentration

Key Finding / Mechanism Citation

ATP-induced [Ca²⁺]ᵢ in

PC12 cells

2.84 µM Inhibits Ca²⁺ influx via P2X, P2Y

receptors, and voltage-gated
channels.

[1]

Anti-Toxoplasma gondii
(intracellular growth)

5.66 µM Inhibits tachyzoite replication; low
cytotoxicity (TD₅₀ = 26.4 µM).

[3]

HepG2 Cell Growth
Inhibition

Multiple doses over 24-
48 hrs

Induces mitochondrial dysfunction,
reduces ATP, and triggers cell cycle

arrest and apoptosis.

[2]

Pyruvate Carboxylation

(in isolated
mitochondria)

Potency: OG > Pentyl >

Propyl > Methyl Gallate

Inhibits mitochondrial energy

metabolism; potency correlates with
lipophilicity.

[2]

Detailed Experimental Protocols

Here are the core methodologies for key assays demonstrating Octyl Gallate's activity.

Protocol: Measuring Effect on ATP-Induced Intracellular Ca²⁺
Increase

This protocol is adapted from studies on PC12 cells [1].

Cell Line: PC12 rat medulla pheochromocytoma cells.

Cell Culture: Grow cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal
bovine serum (FBS) and 10% horse serum (HS) at 37°C in a humidified atmosphere of 10%

CO₂/90% O₂.
Dye Loading: Load cells with 12 µM Fura-2 AM in HEPES-buffered Hanks's solution (HEPES-HBSS)

containing 0.5% bovine serum albumin for 45 minutes at 37°C.
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Treatment: Pretreat cells with Octyl Gallate (100 nM to 20 µM) for 10 minutes.

Stimulation & Measurement: Stimulate cells with 100 µM ATP for 90 seconds. Monitor [Ca²⁺]ᵢ using
digital fluorescence imaging (alternating excitation at 340/380 nm, emission at 510 nm).

Data Analysis: Calculate the inhibitory effect of OG by comparing the peak [Ca²⁺]ᵢ response with and
without pretreatment.
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Load with Fura-2 AM Dye

Pretreat with
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(340/380 nm excitation)
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Protocol: Assessing Anti-Parasitic Intracellular Replication

This protocol is used to evaluate OG's efficacy against Toxoplasma gondii [3].

Host Cells & Parasites: Human Foreskin Fibroblasts (HFFs) and transgenic T. gondii tachyzoites

(e.g., RH-2F strain expressing β-galactosidase).
Infection: Add freshly released tachyzoites to confluent HFF monolayers in a 96-well plate at a low

multiplicity of infection (MOI = 0.2).
Drug Treatment: Add serially diluted Octyl Gallate (e.g., from 50 µM in two-fold dilutions) to the

infected cultures.
Incubation: Incubate the plate for 72 hours at 37°C and 5% CO₂.

Detection: Add 1 mM Chlorophenol Red-β-D-galactopyranoside (CPRG) to the medium. Incubate for
24 hours and measure the absorbance at 560 nm.

Analysis: Calculate parasite number based on a standard curve. Determine the IC₅₀ (concentration
that inhibits 50% of parasite growth) using non-linear regression analysis.

Troubleshooting Common Experimental Issues

Issue: High variability in calcium imaging results.

Solution: Ensure consistent dye loading times and temperature. Use a perfusion system for
reliable and consistent drug application. Confirm that the Fura-2 dye is fresh and properly

stored.

Issue: Low potency or efficacy of Octyl Gallate in a new cell system.

Solution: Verify the expression of OG's molecular targets (e.g., P2X receptors) in your cell

model. Due to its lipophilicity, ensure OG is properly dissolved in DMSO and that the final
DMSO concentration in the assay (typically ≤0.1%) does not affect cell viability or signaling.

Titrate the concentration range, as cellular context can significantly influence effective dosing
[1] [2].

Issue: Observed cytotoxicity confounding the results.

Solution: Always run a parallel cell viability assay (e.g., MTT, MTS) under identical treatment

conditions. The therapeutic index (TD₅₀/IC₅₀) is critical for interpreting specificity. For example,
in anti-parasitic assays, OG's TD₅₀ in host cells was 26.4 µM, while the IC₅₀ against the

parasite was 5.66 µM, indicating a selective window [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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